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Compound of Interest

Compound Name: 4-Chloro-6-methyl-3-nitrocoumarin

Cat. No.: B3043082

CAS Number: 720676-45-9

An In-depth Technical Overview for Researchers,
Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chloro-6-methyl-3-
nitrocoumarin, a functionalized coumarin derivative of significant interest in medicinal
chemistry and materials science. This document collates available data on its physicochemical
properties, synthesis, and potential biological activities, drawing parallels with closely related
analogs where specific data for the title compound is limited.

Physicochemical Properties

Quantitative data for 4-Chloro-6-methyl-3-nitrocoumarin is summarized below. For
comparative purposes, data for the related precursor, 4-Chloro-3-nitrocoumarin, is also
included.
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Value (4-Chloro-6-methyl- Value (4-Chloro-3-
Property . . . .
3-nitrocoumarin) nitrocoumarin)
CAS Number 720676-45-9 38464-20-9[1]
Molecular Formula C10HeCINO4[2] CoH4CINO4[1]
Molar Mass 239.61 g/mol [2] 225.58 g/mol [3]
Light yellow to amber
Appearance -
powder[3]
Melting Point - 161 - 165 °C[1]
- Soluble in organic solvents,
Solubility -

moderate in water[3]

Spectroscopic Data

While specific spectra for 4-Chloro-6-methyl-3-nitrocoumarin are not readily available in the
public domain, the expected spectroscopic features can be inferred from its structure and data
from its analog, 4-chloro-3-nitrocoumarin.

. . Key Features (Expected for 4-Chloro-6-
Spectroscopic Technique . .
methyl-3-nitrocoumarin)

Characteristic peaks for C=0 (lactone), C=C
Infrared (IR) Spectroscopy (aromatic), and N-O (nitro group) stretching
vibrations are anticipated.[2]

) Signals corresponding to the aromatic protons
Nuclear Magnetic Resonance (NMR) ] o
of the coumarin nucleus and a characteristic
Spectroscopy ]
singlet for the methyl group protons.

A molecular ion peak corresponding to the mass

Mass Spectrometr
P Y of the compound (239.61 g/mol ).[2]

Synthesis and Experimental Protocols
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The synthesis of 4-Chloro-6-methyl-3-nitrocoumarin is expected to follow established

methodologies for coumarin derivatization. A plausible synthetic route involves the nitration of a

4-chloro-6-methylcoumarin precursor. The following is a generalized experimental protocol

based on the synthesis of similar nitrocoumarin derivatives.[3]

Protocol: Nitration of 4-chlorocoumarin derivatives

This protocol is adapted from the synthesis of 4-chloro-6-nitrocoumarin and can be modified for

the 6-methyl analog.[3]

Materials:

4-chloro-6-methylcoumarin (starting material)
Concentrated Nitric Acid (HNOs)
Concentrated Sulfuric Acid (H2SOa)

Ice bath

Stirring apparatus

Recrystallization or column chromatography supplies for purification

Procedure:

The starting material, 4-chloro-6-methylcoumarin, is subjected to nitration using a mixture of
concentrated nitric and sulfuric acids.[3]

The reaction conditions must be carefully controlled to facilitate the selective formation of the
nitro group at the 3-position.

Temperatures are typically maintained around 0-5 °C during nitration to minimize side
reactions and ensure selectivity.[3]

The yield can be optimized by adjusting the molar ratios of the reactants and the reaction
time.[3]
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o Following the reaction, the product is purified using standard techniques such as
recrystallization or column chromatography to achieve high purity.[3]

Potential Biological Activity and Applications

Functionalized coumarins are a well-established class of compounds with a broad spectrum of
biological activities. The introduction of chloro, methyl, and nitro groups to the coumarin
scaffold in 4-Chloro-6-methyl-3-nitrocoumarin suggests several potential applications in drug
development and research.

» Anticancer Potential: Nitro-substituted coumarins have been investigated for their
antiproliferative activities. The nitro group can be a key pharmacophore in the design of
anticancer agents.

o Antimicrobial Agents: Coumarin derivatives have demonstrated activity against various
bacterial and fungal strains. The specific substitution pattern of 4-Chloro-6-methyl-3-
nitrocoumarin may confer novel antimicrobial properties.

¢ Enzyme Inhibition: The coumarin scaffold is present in many enzyme inhibitors. This
compound could be explored as an inhibitor for various enzymes, such as kinases or
proteases, which are important targets in drug discovery.

» Fluorescent Probes: Coumarins are known for their fluorescent properties. This derivative
could potentially be used in the development of fluorescent probes for biological imaging.[1]

Signaling Pathways and Experimental Workflows

While specific signaling pathways involving 4-Chloro-6-methyl-3-nitrocoumarin have not
been elucidated, a general workflow for its synthesis and subsequent biological evaluation can
be visualized.

Diagram: Synthetic Workflow for 4-Chloro-6-methyl-3-
hitrocoumarin
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Caption: A plausible synthetic route to 4-Chloro-6-methyl-3-nitrocoumarin.

Diagram: General Workflow for Biological Evaluation
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Caption: A general workflow for assessing the biological activity of the title compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3043082#cas-number-for-4-chloro-6-methyl-3-
nitrocoumarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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